1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,6-difluorophenyl)urea

Specification

• CAS No.: 2034566-02-2
• Molecular Formula: C17H14F2N2OS2
• Molecular Weight: 364.43
• IUPAC Name: 1-(2,6-difluorophenyl)-3-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]urea
• Standard InChI: InChI=1S/C17H14F2N2OS2/c18-13-2-1-3-14(19)16(13)21-17(22)20-8-6-12-4-5-15(24-12)11-7-9-23-10-11/h1-5,7,9-10H,6,8H2,(H2,20,21,22)
• Standard InChI Key: GTUCLRDXSDSQIH-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)F)NC(=O)NCCC2=CC=C(S2)C3=CSC=C3)F

Introduction

1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,6-difluorophenyl)urea is a complex organic compound that has garnered significant attention in both organic electronics and medicinal chemistry. Its unique structural components include a bithiophene moiety and a difluorophenyl group, which contribute to its interesting electronic properties and biological activities.

Synthesis

The synthesis of 1-(2-([2,3'-Bithiophen]-5-yl)ethyl)-3-(2,6-difluorophenyl)urea involves careful control of reaction conditions such as temperature, solvent choice, and reaction time. Common solvents used include dimethylformamide (DMF) and dichloromethane (DCM). The synthesis typically involves multiple steps, starting from appropriate precursors, but detailed synthetic routes are not specified in the available literature.

Applications

• Organic Electronics: The compound's conjugated structure makes it suitable for applications in organic electronics, where materials with specific electronic properties are sought.

• Medicinal Chemistry: Its potential biological activities, such as interactions with proteins and nucleic acids, suggest applications in medicinal chemistry.

Future Directions

• Detailed Synthesis Routes: Further studies should focus on optimizing synthesis conditions to improve yield and purity.

• Biological Activity Studies: In-depth investigations into its biological activities, including potential anticancer effects, are necessary.

• Electronic Properties: Comprehensive analysis of its electronic properties to enhance its applications in organic electronics.